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Compound of Interest

Compound Name: Diethyl furan-2,5-dicarboxylate

Cat. No.: B020899 Get Quote

Essential Safety and Handling Guide for Diethyl
furan-2,5-dicarboxylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical information for the handling and

disposal of Diethyl furan-2,5-dicarboxylate (CAS No. 53662-83-2). Adherence to these

procedures is vital for ensuring laboratory safety and minimizing exposure risks.

Core Safety Information

Hazard Category Description GHS Hazard Statements

Eye Irritation
Causes serious eye irritation.

[1][2]
H319

Skin Irritation Causes skin irritation.[2] H315

Respiratory Irritation
May cause respiratory

irritation.[2]
H335

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent personal exposure when handling Diethyl furan-2,5-
dicarboxylate. The following table summarizes the required equipment based on standard

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b020899?utm_src=pdf-interest
https://www.benchchem.com/product/b020899?utm_src=pdf-body
https://www.benchchem.com/product/b020899?utm_src=pdf-body
https://www.benchchem.com/product/b020899?utm_src=pdf-body
https://www.chemicalbook.com/msds/dimethyl-furan-2-5-dicarboxylate.htm
https://www.nbinno.com/?news/gp-25-furandicarboxylic-acid-diethyl-ester-properties-applications-and-safety
https://www.nbinno.com/?news/gp-25-furandicarboxylic-acid-diethyl-ester-properties-applications-and-safety
https://www.nbinno.com/?news/gp-25-furandicarboxylic-acid-diethyl-ester-properties-applications-and-safety
https://www.benchchem.com/product/b020899?utm_src=pdf-body
https://www.benchchem.com/product/b020899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


laboratory safety protocols.

Protection Type Equipment Specification Purpose & Notes

Eye / Face
Tightly fitting safety goggles or

a full-face shield.

Must conform to NIOSH (US)

or EN 166 (EU) standards to

protect against dust and

splashes.[3]

Skin / Body

Chemical-resistant gloves

(e.g., Nitrile, Neoprene) and a

fully buttoned lab coat.

Handle with gloves at all times.

Impervious clothing should be

worn to prevent skin contact.

[3]

Respiratory
NIOSH/MSHA or EN 149

approved respirator.

Required when handling large

quantities, if dust is generated,

or if ventilation is inadequate.

A full-face respirator may be

necessary if exposure limits

are exceeded or irritation is

experienced.[3]

Occupational Exposure Limits
Currently, there are no established occupational exposure limits for Diethyl furan-2,5-
dicarboxylate.[1] Therefore, it is crucial to handle this chemical with care in a well-ventilated

area, preferably within a chemical fume hood, to minimize inhalation exposure.

Operational and Disposal Plans
Step-by-Step Handling Protocol

Safe handling requires a controlled environment and methodical procedures. Always work

within a certified chemical fume hood to ensure adequate ventilation.[3]

Designate Area: Before starting, designate a specific area within a chemical fume hood for

handling Diethyl furan-2,5-dicarboxylate.[3]
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Verify Safety Equipment: Ensure that a safety shower and eyewash station are unobstructed

and readily accessible.[3]

Don PPE: Put on all required PPE as specified in the table above.

Minimize Dust: When weighing or transferring the solid, perform the task slowly and carefully

to minimize dust generation.[3]

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[3]

Storage: Store in a tightly closed container in a cool, well-ventilated place. The

recommended storage temperature is 2-8°C.[2][4]

Emergency Procedures

Exposure Route First Aid Measures

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1] If eye irritation persists,

get medical advice/attention.

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor if you feel unwell.

Spill Response and Disposal

Proper containment and disposal are crucial to prevent environmental contamination and

further exposure.

Spill Response:
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Evacuate and ventilate the area.

Wear all required PPE, including respiratory protection.

Contain the spill and prevent it from entering drains.

Collect the spilled material, bind it, and pump it off. Dry material can be taken up, but avoid

generating dust.

Clean the affected area thoroughly.

Disposal:

Waste material must be disposed of in accordance with national and local regulations.

Leave chemicals in their original containers and do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Experimental Workflow
The following diagram outlines the standard workflow for handling Diethyl furan-2,5-
dicarboxylate in a laboratory setting.
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Safe Handling Workflow for Diethyl furan-2,5-dicarboxylate
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Caption: Workflow for safe handling of Diethyl furan-2,5-dicarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

